Cas no 1642-54-2 (Diethylcarbamazine citrate)

• Product Name: Diethylcarbamazine citrate
• CAS No: 1642-54-2
• MF: C₁₆H₂₉N₃O₈
• MW: 391.416764974594
• MDL: MFCD00039124
• CID: 149656
• PubChem ID: 87568358
• Update Time: 2025-09-18

Diethylcarbamazine citrate Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-4-methylpiperazine-1-carboxamide 2-hydroxypropane-1,2,3-tricarboxylate
• Diethylcarbamazine Citrate
• N,N-Diethyl-4-Methyl-1-Piperazinecarboxamide Citrate
• DIETHYL CARBAMAZINE
• DIETHYLCARBAMAZINE ACID CITRATE
• Diethylcarbamazine citrate salt
• DIETHYLCARBAMAZINE DIHYDROGEN CITRATE, WHO STANDARD
• 1-(N,N-DIETHYLCARBAMOYL)-4-METHYLPIPERAZINE CITRATE
• N,N-Diethyl-4-methyl-1-piperazinecarboxamide citrate salt
• N,N-Diethyl-4-methyl-1-piperazinecarboxamide citrate salt,Diethylcarbamazine citrate salt
• loxuran
• caritrol
• Dirocide
• Longicid
• filazine
• franozan
• hetrazan
• Ditrazine
• NSC 80513
• franocide
• Dicarocide
• Eosinopin
• Carbam Palatabs
• Ethodryl citrate
• Diro-Form
• DEC Chewable
• Dek-Tabs
• Ditrazinum
• Filarabits
• Diethylcarbamazine (citrate)
• Ditrazin citrate
• Ditrazini citras
• Carricide citrate
• Ditrazine citrate
• Diethylcarbamazane citrate
• D.E.C. Sol
• Diethylcarbamazini citras
• Diethylcarbamazine hydrogen citrate
• Diethylcarbamazine dihydrogen citrate
• NSC-756735
• DIETHYLCARBAMAZINE CITRATE [USP IMPURITY]
• DIETHYLCARBAMAZINE CITRATE [GREEN BOOK]
• NS00076312
• 1-Piperazinecarboxamide, N,N-diethyl-4-methyl-, citrate
• NSC-152050
• DIETHYLCARBAMAZINE CITRATE (USP-RS)
• N,N-Diethyl-4-methylpiperazine-1-carboxamide monocitrate
• A810546
• 1-PIPERAZINECARBOXAMIDE, N,N-DIETHYL-4-METHYL-, CITRATE(1:1)
• Filban Chewable Wafers
• DIETHYLCARBAMAZINE CITRATE [ORANGE BOOK]
• 1-Piperazinecarboxamide,N-diethyl-4-methyl-, citrate (1:1)
• SMR000058650
• Diethylcarbamazine Citrate Tab., Diro-Form
• NSC-80513
• SR-01000759234-4
• MLS000069762
• CS-3871
• 1-PIPERAZINECARBOXAMIDE, N,N-DIETHYL-4-METHYL-, 2-HYDROXY-1,2,3-PROPANETRI-CARBOXYLATE
• N,N-diethyl-4-methylpiperazine-1-carboxamide citrate
• W-107945
• HMS2091M16
• HMS3712J10
• Prestwick_166
• Diethylcarbamazine citrate, European Pharmacopoeia (EP) Reference Standard
• DIETHYLCARBAMAZINE CITRATE [MI]
• CHEMBL937
• Diethylcarbamazine citrate (USP:JAN)
• 1642-54-2
• HMS2234D17
• Nemacide, Nemacide-C
• Filaribits Chewable Tablets
• Diethylcarbamazine citrate, British Pharmacopoeia (BP) Reference Standard
• DIETHYLCARBAMAZINE CITRATE [WHO-DD]
• DIETHYLCARBAMAZINE CITRATE [USP-RS]
• NCGC00017034-01
• HMS1568J10
• 1-Piperazinecarboxamide, N,N-diethyl-4-methyl-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1)
• Diethylcarbamazine citrate (JP17/USP)
• N,N-diethyl-4-methylpiperazine-1-carboxamide;2-hydroxypropane-1,2,3-tricarboxylic acid
• N,N-Diethyl-4-methyl-1-piperazinecarboxamide dihydrogen citrate (1:1)
• NCGC00017034-03
• N,N-Diethyl-4-methyl-1-piperazine carboxamide citrate
• D1898
• Carbam Tablets
• UNII-OS1Z389K8S
• Banocide
• Tox21_110748
• Ethylaminoazine citrate
• Opera_ID_558
• HMS3370G20
• HMS1920G06
• D00803
• MLS001074102
• NSC152050
• N,N-Diethyl-4-methyl-1-piperazinecarboxamide citrate (1:1)
• C73172
• DTXCID2025555
• MLS002207116
• DIETHYLCARBAMAZINE CITRATE [JAN]
• MFCD00039124
• 1-Piperazinecarboxamide, N,N-diethyl-4-methyl-, citrate (1:1)
• N,N-Diethyl-4-methyl-1-piperazinecarboxamide dihydrogen citrate
• DIETHYLCARBAMAZINE CITRATE (MART.)
• NCGC00094651-02
• NCGC00094651-01
• FT-0624487
• HY-12642
• DIETHYLCARBAMAZINE CITRATE (USP IMPURITY)
• Dirocide Syrup
• NSC756735
• DIETHYLCARBAMAZINE DIHYDROGEN CITRATE [WHO-IP]
• BS-15595
• Diethylcarbamazine citrate [USP:JAN]
• EINECS 216-696-6
• CAS-1642-54-2
• DIETHYLCARBAMAZINE CITRATE [USP MONOGRAPH]
• Citrate, Diethylcarbamazine
• DIETHYLCARBAMAZINE CITRATE [HSDB]
• 1-Methyl-4-diethylcarbamoylpiperazine citrate
• 1-Piperazinecarboxamide, N,N-diethyl-4-methyl-, 2-hydroxy-1,2,3-propanetricarboxylate
• SR-01000759234-2
• NCGC00017034-02
• Filban Tablets
• SCHEMBL37736
• WLN: T6N DNTJ AVN2&2 D1 &OV1XQVO&1VO
• HSDB 6421
• 1-Diethylcarbamoyl-4-methylpiperazine dihydrogen citrate
• OS1Z389K8S
• HMS2095J10
• Nemacide Oral Syrup
• 1-Piperazinecarboxamide,N-diethyl-4-methyl-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1)
• DIETHYLCARBAMAZINE CITRATE (USP MONOGRAPH)
• 1642-54-1(citrate); 90-89-1(free base)
• s4564
• CCG-40067
• HMS501L10
• Q27285812
• 16354-46-4
• DIETHYLCARBAMAZINE CITRATE [MART.]
• N,N-Diethyl-4-methylpiperazine-1-carboxamide dihydrogen citrate
• Nemacide Chewable Tablets
• DTXSID4045555
• Pharmakon1600-01500242
• DITRAZIN
• Tox21_110748_1
• Dirocide Tablets
• Diethylcarbamazine citrate, United States Pharmacopeia (USP) Reference Standard
• Pet-Dec
• MLS004773909
• Hetrazan (TN)
• DIETHYLCARBAMAZINI DIHYDROGENOCITRAS [WHO-IP LATIN]
• Diethylcarbamazine citrate salt, VETRANAL(TM), analytical standard
• SR-01000759234
• NCGC00090954-07
• SPECTRUM1500242
• N,N-diethyl-4-methyl-1-piperazinecarboxamide; 2-hydroxypropane-1,2,3-tricarboxylic acid
• AKOS003390253
• CHEBI:4528
• DB-043586
• PGNKBEARDDELNB-UHFFFAOYSA-N
• Diethylcarbamazine citrate

• MDL： MFCD00039124
• Inchi： 1S/C10H21N3O.C6H8O7/c1-4-12(5-2)10(14)13-8-6-11(3)7-9-13;7-3(8)1-6(13,5(11)12)2-4(9)10/h4-9H2,1-3H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key： PGNKBEARDDELNB-UHFFFAOYSA-N
• SMILES： O=C(N(CC)CC)N1CCN(C)CC1.OC(C(=O)O)(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 391.19500
• Monoisotopic Mass: 391.195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 411
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 159

Experimental Properties

• Color/Form: Not determined
• Density: 1.1718 (rough estimate)
• Melting Point: 140 °C
• Boiling Point: 297.4°C at 760 mmHg
• Flash Point: 116.6 °C
• Refractive Index: 1.6500 (estimate)
• Water Partition Coefficient: almost transparency
• PSA: 158.92000
• LogP: -0.67710
• Solubility: Not determined

Diethylcarbamazine citrate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302-H330
• Warning Statement： P260-P264-P270-P271-P284-P301+P312+P330-P304+P340+P310-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 22-23
• Safety Instruction： S22; S36/37/39; S45
• RTECS：TL1225000
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1
• PackingGroup：II
• Toxicity：LD50 orally in rats: 1.38 g/kg (Harned)
• Storage Condition：2-8°C

Additional information on Diethylcarbamazine citrate

Comprehensive Overview of Diethylcarbamazine Citrate (CAS No. 1642-54-2): Mechanism, Applications, and Modern Research Insights

Diethylcarbamazine citrate (CAS No. 1642-54-2) is a pharmaceutical compound widely recognized for its antiparasitic properties. This salt formulation combines diethylcarbamazine, a synthetic derivative of piperazine, with citric acid to enhance solubility and bioavailability. The compound has been a cornerstone in the treatment of filarial infections, particularly those caused by Wuchereria bancrofti and Brugia malayi, which are responsible for lymphatic filariasis (elephantiasis). Its unique mechanism of action involves modulating the host immune response and disrupting parasitic microtubules, making it a subject of ongoing research in parasitology and immunology.

In recent years, the demand for diethylcarbamazine citrate has surged due to its inclusion in global health initiatives aimed at eradicating neglected tropical diseases (NTDs). Organizations like the WHO have highlighted its role in mass drug administration (MDA) programs. Searches for "diethylcarbamazine citrate side effects" or "diethylcarbamazine citrate dosage for filariasis" reflect growing public interest in its safe use. Researchers are also exploring its potential repurposing for other conditions, such as eosinophilic lung diseases, leveraging its immunomodulatory effects.

The pharmacological profile of Diethylcarbamazine citrate (CAS 1642-54-2) includes rapid absorption and renal excretion, with peak plasma concentrations achieved within 1–2 hours post-administration. Its ability to cross the blood-brain barrier is limited, reducing neurotoxic risks. Common queries like "how does diethylcarbamazine citrate work" underscore the need for clear scientific communication. Studies suggest it enhances the adherence of immune cells to parasites, facilitating their clearance—a topic detailed in journals like PLoS Neglected Tropical Diseases.

Quality control and synthesis of diethylcarbamazine citrate adhere to stringent pharmacopeial standards (e.g., USP, EP). Analytical techniques like HPLC and NMR ensure purity, while stability studies focus on its sensitivity to moisture and light. Searches for "diethylcarbamazine citrate suppliers" or "CAS 1642-54-2 specifications" highlight industrial relevance. Innovations in formulation, such as enteric-coated tablets, aim to improve patient compliance in endemic regions.

Environmental and regulatory aspects of diethylcarbamazine citrate are equally critical. Its biodegradability and low ecotoxicity align with sustainable pharmaceutical trends. FAQs like "is diethylcarbamazine citrate safe during pregnancy" or "drug interactions with diethylcarbamazine citrate" are addressed in clinical guidelines, emphasizing evidence-based use. Collaborative efforts between academia and NGOs continue to optimize its deployment in resource-limited settings.

Emerging research explores diethylcarbamazine citrate's role beyond parasitology. For instance, its anti-inflammatory properties are being investigated in murine models of asthma. Such interdisciplinary applications resonate with search trends like "new uses for old drugs diethylcarbamazine." Patent analyses reveal incremental innovations, including combination therapies with ivermectin, to combat drug resistance.

In summary, Diethylcarbamazine citrate (CAS 1642-54-2) remains a vital tool in global health, with evolving applications driven by scientific and societal needs. Its legacy as an antiparasitic agent is now complemented by exploratory studies, ensuring its relevance in modern medicine. For professionals and patients alike, understanding its mechanisms, safety, and accessibility—captured in keywords like "buy diethylcarbamazine citrate online"—is essential for informed decision-making.